Cas no 2172444-83-4 (2-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-ol)

• Product Name: 2-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-ol
• CAS No: 2172444-83-4
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6234970
• PubChem ID: 165590016
• Update Time: 2025-10-29

2-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-ol
• 2172444-83-4
• EN300-1634845

• Inchi： 1S/C8H12N2O/c1-10-5-9-4-7(10)6-2-3-8(6)11/h4-6,8,11H,2-3H2,1H3
• InChI Key： OVINIANBVMKOCL-UHFFFAOYSA-N
• SMILES： OC1CCC1C1=CN=CN1C

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 38Ų

Additional information on 2-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-ol

Recent Advances in the Study of 2-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-ol (CAS: 2172444-83-4) in Chemical Biology and Pharmaceutical Research

The compound 2-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-ol (CAS: 2172444-83-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 2-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-ol, which serves as a key intermediate in the development of novel heterocyclic compounds. Researchers have optimized its synthesis through innovative catalytic methods, achieving higher yields and improved purity. The compound's cyclobutane ring, coupled with the imidazole moiety, provides a rigid scaffold that is conducive to interactions with biological targets.

In pharmacological studies, 2-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-ol has demonstrated promising activity as a modulator of specific enzyme pathways. Preliminary in vitro assays indicate its potential to inhibit enzymes involved in inflammatory and oncogenic processes. These findings suggest its applicability in developing treatments for conditions such as autoimmune diseases and certain cancers.

Further investigations into the compound's mechanism of action have revealed its ability to bind selectively to protein targets, as evidenced by X-ray crystallography and molecular docking studies. This selective binding is attributed to the compound's unique stereochemistry and functional group arrangement, which enhance its affinity for specific biological receptors.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Current research efforts are focused on structural modifications to improve these characteristics while retaining its biological activity. Collaborative studies between academic and industrial researchers are underway to accelerate its development into a viable therapeutic agent.

In conclusion, 2-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-ol (CAS: 2172444-83-4) represents a compelling area of research in chemical biology and drug discovery. Its synthetic accessibility, combined with its diverse biological activities, positions it as a valuable scaffold for future pharmaceutical innovations. Continued exploration of its therapeutic potential is expected to yield significant advancements in the treatment of complex diseases.